Cas no 1877712-26-9 (benzyl N-(2-bromo-6-chloro-4-fluorophenyl)carbamate)

• Product Name: benzyl N-(2-bromo-6-chloro-4-fluorophenyl)carbamate
• CAS No: 1877712-26-9
• MF: C₁₄H₁₀BrClFNO₂
• MW: 358.5901055336
• CID: 6016979
• PubChem ID: 130581104
• Update Time: 2025-05-20

benzyl N-(2-bromo-6-chloro-4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1877712-26-9
• benzyl N-(2-bromo-6-chloro-4-fluorophenyl)carbamate
• EN300-6249629

• Inchi： 1S/C14H10BrClFNO2/c15-11-6-10(17)7-12(16)13(11)18-14(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)
• InChI Key： GSSIDWXJIIOPAY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(=O)OCC1C=CC=CC=1)Cl)F

Computed Properties

• Exact Mass: 356.95675g/mol
• Monoisotopic Mass: 356.95675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2-bromo-6-chloro-4-fluorophenyl)carbamate

Benzyl N-(2-Bromo-6-Chloro-4-Fluorophenyl)Carbamate: A Comprehensive Overview

The compound benzyl N-(2-bromo-6-chloro-4-fluorophenyl)carbamate, identified by the CAS number 1877712-26-9, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzyl group attached to a carbamate functional group, further substituted with bromine, chlorine, and fluorine atoms on the aromatic ring. The presence of these halogen substituents imparts distinct chemical and physical properties to the molecule, making it valuable in research and industrial applications.

Recent studies have highlighted the importance of benzyl N-(2-bromo-6-chloro-4-fluorophenyl)carbamate in drug discovery and development. The compound's ability to act as a versatile building block in organic synthesis has been extensively explored. Researchers have utilized its reactivity to synthesize complex molecules with potential therapeutic applications, particularly in the areas of oncology and infectious diseases. The substitution pattern on the aromatic ring allows for precise control over the molecule's electronic properties, which is crucial for optimizing biological activity.

In addition to its role in pharmaceutical research, benzyl N-(2-bromo-6-chloro-4-fluorophenyl)carbamate has found applications in materials science. Its ability to form stable covalent bonds under specific reaction conditions makes it an ideal candidate for the synthesis of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating materials with enhanced mechanical and thermal stability, which are critical for high-performance applications such as aerospace and electronics.

The synthesis of benzyl N-(2-bromo-6-chloro-4-fluorophenyl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The starting material is typically derived from a substituted aniline derivative, which undergoes a series of functional group transformations to achieve the final product. Modern synthetic methodologies, including catalytic cross-coupling reactions and microwave-assisted synthesis, have significantly improved the efficiency of this process.

The environmental impact of benzyl N-(2-bromo-6-chloro-4-fluorophenyl)carbamate has also been a subject of recent research. Studies have focused on understanding its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate persistence in certain environmental conditions, it does not pose significant risks at typical exposure levels. These insights are crucial for ensuring responsible use and disposal practices in industrial settings.

In conclusion, benzyl N-(2-bromo-6-chloro-4-fluorophenyl)carbamate, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research and industrial applications. Its role as a key intermediate in organic synthesis underscores its importance in advancing modern chemistry. As research progresses, further innovations are expected to unlock new potentials for this compound, contributing to breakthroughs in medicine, materials science, and beyond.